Cas no 69816-05-3 (Methyl 5-(Chlorosulfonyl)-2-furoate)

• Product name: Methyl 5-(Chlorosulfonyl)-2-furoate
• CAS No: 69816-05-3
• MF: C₆H₅ClO₅S
• MW: 224.618900060654
• MDL: MFCD02180740
• CID: 500519
• PubChem ID: 2736845

Methyl 5-(Chlorosulfonyl)-2-furoate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(chlorosulfonyl)-, methyl ester
• Methyl 5-(chlorosulfonyl)-2-furoate
• methyl 5-chlorosulfonylfuran-2-carboxylate
• 5-chlorosulfonyl-furan-2-carboxylic acid methyl ester
• methyl 5-chlorosulfonyl-2-furancarboxylate
• JYWNJCAFWPZETG-UHFFFAOYSA-N
• methyl 5-chlorosulfonyl-2-furan-carboxylate
• AKOS006220454
• A836661
• CS-0455025
• DTXSID60371647
• SCHEMBL490373
• SY185118
• methyl 5-(chlorosulfonyl)furan-2-carboxylate
• 69816-05-3
• FT-0628669
• MFCD02180740
• Z1147449855
• BS-13870
• methyl 5-(chlorosulphonyl)-2-furoate
• methyl 5-(chlorosulfonyl)-2-furoate, AldrichCPR
• AT17355
• EN300-72267
• SB61881
• Methyl 5-(Chlorosulfonyl)-2-furoate

• MDL： MFCD02180740
• Inchi： InChI=1S/C6H5ClO5S/c1-11-6(8)4-2-3-5(12-4)13(7,9)10/h2-3H,1H3
• InChI Key： JYWNJCAFWPZETG-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(O1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 223.95500
• Monoisotopic Mass: 223.9546221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 82Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: 。
• Boiling Point: 118°C 1mm
• PSA: 81.96000
• LogP: 2.07450
• Solubility: 。

Methyl 5-(Chlorosulfonyl)-2-furoate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Methyl 5-(Chlorosulfonyl)-2-furoate Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 5-(Chlorosulfonyl)-2-furoate

Comprehensive Guide to Methyl 5-(Chlorosulfonyl)-2-furoate (CAS No. 69816-05-3): Properties, Applications, and Industry Insights

Methyl 5-(Chlorosulfonyl)-2-furoate (CAS No. 69816-05-3) is a specialized organic intermediate widely recognized for its unique chemical structure and versatility in synthetic chemistry. This compound features a furan ring substituted with both a chlorosulfonyl group and a methyl ester, making it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₆H₅ClO₄S, highlights its role in facilitating sulfonation reactions and esterification processes.

In recent years, the demand for high-purity intermediates like Methyl 5-(Chlorosulfonyl)-2-furoate has surged due to advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 69816-05-3 suppliers" or "applications of chlorosulfonyl furan derivatives," reflecting its industrial relevance. This compound’s ability to act as a sulfonylating agent enables the synthesis of biologically active molecules, particularly in the development of antimicrobial agents and enzyme inhibitors.

The physicochemical properties of Methyl 5-(Chlorosulfonyl)-2-furoate include a molecular weight of 208.62 g/mol and a characteristic melting point range of 45–50°C. Its solubility profile in polar solvents like dichloromethane and acetonitrile makes it ideal for laboratory-scale reactions. Safety data sheets emphasize proper handling to avoid moisture exposure, as the chlorosulfonyl group is reactive under humid conditions.

From an SEO perspective, trending queries such as "how to synthesize Methyl 5-(Chlorosulfonyl)-2-furoate" or "alternative reagents for sulfonation" align with this compound’s technical applications. Innovations in catalytic processes have further optimized its production, reducing byproducts and improving yield—a topic frequently discussed in organic chemistry forums.

In the pharmaceutical industry, CAS 69816-05-3 is pivotal for constructing heterocyclic scaffolds found in FDA-approved drugs. Its derivatives are explored for anti-inflammatory and anticancer properties, attracting attention in medicinal chemistry research. Additionally, its role in polymer modification and material science underscores its cross-disciplinary utility.

Environmental and regulatory trends also influence its use. With increasing focus on sustainable synthesis, manufacturers are adopting atom-efficient protocols to produce Methyl 5-(Chlorosulfonyl)-2-furoate with minimal waste. This aligns with global initiatives like green chemistry principles and REACH compliance.

For laboratories and industrial users, selecting a reliable CAS 69816-05-3 supplier requires evaluating certificates of analysis (CoA) and batch consistency. Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve stability.

In summary, Methyl 5-(Chlorosulfonyl)-2-furoate (CAS No. 69816-05-3) bridges fundamental research and industrial innovation. Its multifunctional reactivity and alignment with cutting-edge chemistry trends ensure its continued prominence in scientific and commercial applications.